Cas no 21267-94-7 (N-(4-chlorophenyl)-9-[5-(diethylamino)pentan-2-yl]purin-6-amine)
21267-94-7 structure
Product Name:N-(4-chlorophenyl)-9-[5-(diethylamino)pentan-2-yl]purin-6-amine
CAS No:21267-94-7
MF:C20H27ClN6
MW:386.921582460403
CID:911427
PubChem ID:419122
Update Time:2025-04-19
N-(4-chlorophenyl)-9-[5-(diethylamino)pentan-2-yl]purin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-chlorophenyl)-9-[5-(diethylamino)pentan-2-yl]purin-6-amine
- AC1L9H2K
- AG-E-55916
- CTK4E6274
- N-(4-CHLOROPHENYL)-9-(5-DIETHYLAMINOPENTAN-2-YL)PURIN-6-AMINE
- DTXSID80329286
- DS-011601
- 21267-94-7
-
- Inchi: 1S/C20H27ClN6/c1-4-26(5-2)12-6-7-15(3)27-14-24-18-19(22-13-23-20(18)27)25-17-10-8-16(21)9-11-17/h8-11,13-15H,4-7,12H2,1-3H3,(H,22,23,25)
- InChI Key: HDPHUPANXHISGP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)NC1=C2C(=NC=N1)N(C=N2)C(C)CCCN(CC)CC
Computed Properties
- Exact Mass: 386.19891
- Monoisotopic Mass: 386.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 544.3°C at 760 mmHg
- Flash Point: 283°C
- Refractive Index: 1.621
- PSA: 58.87
- LogP: 5.78130
N-(4-chlorophenyl)-9-[5-(diethylamino)pentan-2-yl]purin-6-amine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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